Cas no 89804-74-0 ( )
structure
Product Name:
CAS No:89804-74-0
MF:C11H17NOS
MW:211.323781728745
CID:993862
PubChem ID:433657
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-N-(3-methylsulfanylpropyl)aniline
- 89804-74-0
- DTXSID30330928
- NSC-335488
- NSC335488
- DS-004893
-
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- Inchi： 1S/C11H17NOS/c1-13-11-6-3-5-10(9-11)12-7-4-8-14-2/h3,5-6,9,12H,4,7-8H2,1-2H3
- InChI Key： DYKCCWDUZYXPOC-UHFFFAOYSA-N
- SMILES： S(C)CCCNC1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 211.10308534g/mol
- Monoisotopic Mass: 211.10308534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.6Ų
Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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